N-(3,4-difluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-(4-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C11H8F2N4O3/c12-9-2-1-7(3-10(9)13)15-11(18)6-16-5-8(4-14-16)17(19)20/h1-5H,6H2,(H,15,18)
• InChI Key: QRDZZOUXLQFEAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CN2C=C(C=N2)[N+](=O)[O-])F)F
• Molecular Formula: C11H8F2N4O3
• Molecular Weight: 282.20 g/mol

Description

N-(3,4-difluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide, also known as DFP-10825, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

N-(3,4-difluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide is believed to exert its therapeutic effects through the inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) enzymes. These enzymes are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting these enzymes, N-(3,4-difluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide may reduce inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that N-(3,4-difluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide can reduce inflammation in animal models of inflammatory bowel disease and rheumatoid arthritis. It has also been found to inhibit tumor growth in various cancer cell lines. However, further studies are needed to fully understand the biochemical and physiological effects of N-(3,4-difluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. However, its low solubility in water may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of N-(3,4-difluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide. Further research is needed to fully understand its mechanism of action and biochemical effects. Additionally, studies are needed to determine its efficacy and safety in humans. N-(3,4-difluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide may also have potential as a therapeutic agent in other diseases such as cancer and neuroinflammatory disorders.

Synthesis Methods

N-(3,4-difluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide can be synthesized through a multi-step process involving the reaction of 3,4-difluoroaniline with 4-nitro-1H-pyrazole-1-carboxylic acid, followed by acylation with acetic anhydride. The final product is obtained through recrystallization.

Scientific Research Applications

N-(3,4-difluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide has been studied for its potential as a therapeutic agent in various diseases. It has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory bowel disease and rheumatoid arthritis. Additionally, N-(3,4-difluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide has been found to have antitumor activity and may be a potential candidate for cancer therapy.